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Compound of Interest

Compound Name: CDK inhibitor Il
Cat. No.: B12457649
Get Quote
\ J

CAS 222035-13-4 (CDK2-Selective) vs. CAS 1269815-
17-9 (CDK9-Selective)[1]
Executive Summary

Warning: Nomenclature Hazard. In the catalog landscape of kinase inhibitors, the designation
"CDK Inhibitor II" is non-standardized and highly context-dependent. This guide resolves the
critical confusion between two distinct compounds often sold under similar generic names but
possessing radically different biological targets and mechanisms.

o CAS 222035-13-4 (often "Cdk2 Inhibitor II" or "Compound 3") is an Indolinone-based
Sulfonamide that selectively targets CDK2, arresting cells at the G1/S transition.[1]

o CAS 1269815-17-9 (often "CDK-IN-2") is an Aminopyridine-based carboxamide that targets
CDK®9, inhibiting transcriptional elongation and RNA Polymerase Il phosphorylation.[1]

Using the wrong isomer or CAS number will result in catastrophic experimental failure: one
stops the cell cycle, the other shuts down global transcription.[1]

Part 1: Chemical & Mechanistic Divergence[1]
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The following table contrasts the physicochemical properties and primary biological targets of
both compounds.

CAS 222035-13-4 (CDK2 CAS 1269815-17-9 (CDK9
Feature o L
Inhibitor) Inhibitor)
Primary Target CDK2 (ICs0 ~60 nM) CDK9 (ICs0 < 8 nM)
Chemical Class Indolinone Sulfonamide Aminopyridine Carboxamide
4-[2-(5-bromo-2-oxoindol-3- (3R)-N-[5-chloro-4-(5-fluoro-2-
IUPAC Name yhhydrazinyllbenzenesulfonam  methoxyphenyl)pyridin-2-
ide yl]piperidine-3-carboxamide

. Inhibition of P-TEFb complex;
ATP-competitive inhibition at

Mechanism ] blocks RNAPII CTD
the G1/S checkpoint.[1] _
phosphorylation.[1]

Apoptosis: Rapid loss of Mcl-
G1 Arrest: Prevents Rb o
Key Phenotype ) 1/XIAP due to transcriptional
phosphorylation.[1]
pause.[1]

N DMSO (up to 100 mM).[1] Poor
Solubility . DMSO (up to 50 mM).[1]
aqueous solubility.[1]

Molecular Weight 395.23 g/mol 363.81 g/mol

Mechanistic Pathway Visualization

The diagram below illustrates the divergent signaling nodes targeted by these two inhibitors.
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Figure 1: Divergent signaling cascades.[1] CAS 222035-13-4 acts on the cell cycle machinery
(left), while CAS 1269815-17-9 acts on the transcriptional machinery (right).[1]

Part 2: Experimental Application Guide
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When to Use CAS 222035-13-4 (CDK2 Inhibitor)

Use this compound when your objective is cell cycle synchronization or studying the G1/S
restriction point.[1] It is a classic "tool compound" often used to replace serum starvation, which
can be stressful to sensitive cell lines.[1]

Protocol: G1/S Synchronization (Adherent Cells)

Seeding: Plate cells (e.g., HeLa or U20S) at 40-50% confluence.[1]

o Preparation: Reconstitute CAS 222035-13-4 in anhydrous DMSO to 10 mM stock. Store at
-20°C.

o Treatment: Dilute stock into fresh media to a final concentration of 2-5 pM.

o Note: Higher concentrations (>10 uM) lose selectivity and may inhibit CDK1, causing
G2/M arrest.[1]

 Incubation: Incubate for 18-24 hours (approx. 1 cell cycle length).
» Release: Wash cells 2x with warm PBS and add inhibitor-free media.[1]

» Validation: Harvest cells at T=0, T=4, and T=8 hours post-release. Perform Flow Cytometry
(PI staining).[1] You should observe a synchronized wave moving from G1 into S phase.[1]

When to Use CAS 1269815-17-9 (CDK?9 Inhibitor)

Use this compound to study transcriptional addiction in cancer (e.g., "Myc-addicted” tumors) or
to block the expression of short-half-life proteins like Mcl-1.[1] It is functionally similar to
Flavopiridol but with a distinct chemical scaffold.[1]

Protocol: Assessing Transcriptional Inhibition (Western Blot)
e Seeding: Plate cells at 70% confluence.
o Treatment: Treat cells with CAS 1269815-17-9 at 50-200 nM.

o Note: This compound is significantly more potent than the CDK2 inhibitor.[1] Do not use
MM range initially.
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o Timepoint: Harvest lysates rapidly (2, 4, and 6 hours). CDK9 inhibition effects are fast.[1]
» Readout:
o Primary Marker: Loss of Phospho-RNA Pol Il (Ser2).[1]

o Downstream Marker: Rapid degradation of Mcl-1 or Cyclin D1 protein levels (due to mMRNA
depletion).[1]

o Apoptosis: Cleaved PARP appearance by 6-8 hours.[1]

Part 3: Selection Logic & Troubleshooting

The following decision tree helps verify you have the correct "CDK Inhibitor II" for your specific

assay.
. Use CAS 222035-13-4
G1/S Transition (Target: CDK2/G1-S)
_ _ G2/M Transition | UseRO-3306 |
Cell Cycle Analysis P>| Target Phase? P (Target: CDK1/G2-M) :
1
Experimental Goal?
) ) ) Block Transcription Use CAS 1269815-17-9
» ) »
Gene Expression / Apoptosis P> Mechanism? gl (Target: CDK9/Transcription)

Click to download full resolution via product page

Figure 2: Selection logic for CDK inhibitors.[1] Note that for G2/M arrest, neither of the "CDK
Inhibitor II" candidates is appropriate; a CDK1 inhibitor like RO-3306 is required.[1]

Common Pitfalls

e The "Generic Name" Trap: Never order based on the name "CDK Inhibitor II" alone. Always
verify the CAS number or the chemical structure (Indolinone vs. Aminopyridine).[1]

e Solubility: CAS 222035-13-4 (Indolinone) can precipitate in aqueous media if the DMSO
concentration is <0.1% while the drug concentration is high.[1] Ensure rapid mixing during
dilution.
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o Off-Target Effects:
o At >5 pM, CAS 222035-13-4 may inhibit CDK1 and GSK3p.[1]

o At >500 nM, CAS 1269815-17-9 may exhibit broad kinase inhibition profiles typical of
aminopyrimidines.[1]
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o Note: Identifies the aminopyridine scaffold and its specificity for CDK9/Transcriptional
machinery.

e General CDK Inhibitor Nomenclature & Mechanisms
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Comparative Technical Analysis: Disambiguating "CDK
Inhibitor 11"]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12457649/docs#comparative-technical-analysis-
disambiguating-cdk-inhibitor-ii]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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